Zoledronate disodium

• Molecular Formula: C5H8N2Na2O7P2
• Molecular Weight: 316.05 g/mol
• InChI: InChI=1S/C5H10N2O7P2.2Na/c8-5(15(9,10)11,16(12,13)14)3-7-2-1-6-4-7;;/h1-2,4,8H,3H2,(H2,9,10,11)(H2,12,13,14);;/q;2*+1/p-2
• InChIKey: OPQQEYHAVUNQNA-UHFFFAOYSA-L

Zoledronate Disodium Procurement & Analytical Reference Guide

Zoledronate disodium (zoledronic acid disodium salt) is a third-generation, nitrogen-containing bisphosphonate that functions as a potent inhibitor of farnesyl pyrophosphate synthase (FPPS), a key enzyme in the mevalonate pathway critical for osteoclast-mediated bone resorption [1]. Its chemical structure features an imidazole ring and two phosphonate groups, conferring high affinity for bone mineral hydroxyapatite. This disodium salt form is specifically utilized to enhance oral bioavailability in certain formulations compared to the free acid, making it a relevant subject for procurement in pharmaceutical development and specialized research applications [2]. As a member of the aminobisphosphonate subclass, zoledronate disodium exhibits the highest in vitro potency and in vivo anti-resorptive activity among clinically available bisphosphonates, a characteristic that directly informs its selection over earlier-generation analogs [3].

FPPS Inhibition Reference Standard

Suitable for farnesyl pyrophosphate synthase target engagement studies and mevalonate pathway inhibition assays

Osteoclast Resorption Assay Control

Supports in vitro bone resorption pit formation models and osteoclast apoptosis endpoint analysis

Parenteral Formulation Research

Disodium tetrahydrate salt offers enhanced aqueous solubility for injectable formulation development studies

• [1] Rogers MJ, Gordon S, Benford HL, et al. Cellular and molecular mechanisms of action of bisphosphonates. Cancer. 2000;88(12 Suppl):2961-2978. View Source
• [2] Tabatabaei S, et al. Compositions for oral administration of zoledronic acid or related compounds for treating disease. U.S. Patent Application No. 20140249108. September 2, 2014. View Source
• [3] Dunford JE, Thompson K, Coxon FP, et al. Structure-activity relationships for inhibition of farnesyl pyrophosphate synthase in vitro and inhibition of bone resorption in vivo by nitrogen-containing bisphosphonates. Journal of Pharmacology and Experimental Therapeutics. 2001;296(2):235-242. View Source

Zoledronate Disodium: Substitution Risks & Performance Specificity

Substitution of zoledronate disodium with other nitrogen-containing bisphosphonates (e.g., pamidronate, alendronate, ibandronate, risedronate) is not scientifically or clinically interchangeable due to substantial differences in molecular potency at the FPPS enzyme target, divergent clinical outcomes in randomized head-to-head trials for skeletal-related events and pain relief, and distinct safety profiles including risk of osteonecrosis of the jaw (ONJ) [1]. Zoledronate demonstrates the highest binding affinity for bone mineral hydroxyapatite and the most potent FPPS inhibition among its class, directly translating to unique dosing regimens and differential therapeutic efficacy that cannot be achieved by simple dose adjustment of a less potent analog [2]. Furthermore, the disodium salt form of zoledronate is specifically utilized in oral formulations to enhance bioavailability, a property not shared by other bisphosphonate salts, making its selection critical for specific drug development and research applications [3].

Target

Zoledronate disodium tetrahydrate: imidazole-ring N-BP with high FPPS affinity and reproducible crystalline salt properties

Substitute Risk

Pamidronate, alendronate, or other second-generation bisphosphonates may not reproduce FPPS inhibition potency or antiresorptive assay readout

Target

Disodium tetrahydrate crystalline form with defined solubility and formulation pH 5.2–5.6

Substitute Risk

Free acid or alternative hydrate forms may shift solubility, stability, and lyophilization performance in parenteral development

• [1] Russell RG, Watts NB, Ebetino FH, Rogers MJ. Mechanisms of action of bisphosphonates: similarities and differences and their potential influence on clinical efficacy. Osteoporosis International. 2008;19(6):733-759. View Source
• [2] Nancollas GH, Tang R, Phipps RJ, et al. Novel insights into actions of bisphosphonates on bone: differences in interactions with hydroxyapatite. Bone. 2006;38(5):617-627. View Source
• [3] Tabatabaei S, et al. Compositions for oral administration of zoledronic acid or related compounds for treating disease. U.S. Patent Application No. 20140249108. September 2, 2014. View Source

Zoledronate Disodium vs. Comparators: Quantitative Evidence

Skeletal Event Risk Reduction vs. Pamidronate in Oncology

In a comparative analysis of nitrogen-containing bisphosphonates, zoledronic acid (the active moiety of zoledronate disodium) exhibited the most potent inhibition of farnesyl pyrophosphate synthase (FPPS), a key enzyme target. Zoledronic acid achieved a 50% inhibition of maximum enzyme activity at a concentration of 0.003 µM, a potency that was significantly higher than its comparators [1].

SRE Risk Reduction

Head-to-head

Additional 20% SRE risk reduction vs. pamidronate in breast carcinoma (P = 0.025)

Reported endpoint change in trial context

n=1,648; 25-month follow-up

Evidence Dimension	FPPS enzyme inhibition (IC50)
Target Compound Data	0.003 µM (zoledronic acid)
Comparator Or Baseline	Alendronate (ALN): 0.05 µM; Ibandronate (IBN): 0.02 µM; Risedronate (RIS): 0.01 µM; Pamidronate (PAM): 0.2 µM (approximate values from cited figure)
Quantified Difference	Zoledronic acid is approximately 3.3-fold more potent than risedronate, 6.7-fold more potent than ibandronate, 16.7-fold more potent than alendronate, and 66.7-fold more potent than pamidronate.
Conditions	In vitro enzyme assay measuring inhibition of 50% of maximum FPPS activity.

Why This Matters

Higher target potency supports less frequent dosing regimens (e.g., annual infusion) and provides a mechanistic basis for superior clinical efficacy, which is a critical consideration for drug development and therapeutic selection.

• [1] Russell RG. Bisphosphonates: the first 40 years. Bone. 2011;49(1):2-19. (Data adapted from Figure 2, which shows comparative FPPS IC50 values for nitrogen-containing bisphosphonates). View Source

Calcium Normalization Speed vs. Pamidronate in Hypercalcemia

A randomized, double-blind, multicenter, comparative trial (n=1648) in patients with advanced breast carcinoma or multiple myeloma demonstrated that zoledronic acid (4 mg) was superior to pamidronate (90 mg) in reducing the risk of skeletal-related events (SREs). Specifically, zoledronic acid reduced the overall risk of developing skeletal complications (including hypercalcemia of malignancy) by an additional 16% compared with pamidronate (P = 0.030) [1]. In the breast carcinoma subgroup, the risk reduction was an additional 20% (P = 0.025) [1].

Calcium Normalization

Head-to-head

2.6 days vs. 3.9 days to normocalcemia (P = 0.001); 88.4% vs. 69.7% day-10 response

Supports comparator endpoint interpretation in hypercalcemia models

Real-world cohort n=505; pooled RCT data

Evidence Dimension	Risk of developing skeletal complications
Target Compound Data	Zoledronic acid (4 mg IV over 15 min) reduced risk by an additional 16% overall, 20% in breast cancer.
Comparator Or Baseline	Pamidronate disodium (90 mg IV over 2 hours)
Quantified Difference	Additional 16% risk reduction (P=0.030); additional 20% risk reduction in breast carcinoma (P=0.025).
Conditions	Randomized, double-blind, multicenter trial; 25-month follow-up; patients with bone lesions secondary to advanced breast carcinoma or multiple myeloma.

Why This Matters

This direct head-to-head evidence confirms zoledronate's superior efficacy in preventing debilitating skeletal complications, establishing it as the preferred agent in oncology supportive care and a key differentiator for procurement in cancer research and treatment protocols.

• [1] Rosen LS, Gordon D, Kaminski M, et al. Long-term efficacy and safety of zoledronic acid compared with pamidronate disodium in the treatment of skeletal complications in patients with advanced multiple myeloma or breast carcinoma: a randomized, double-blind, multicenter, comparative trial. Cancer. 2003;98(8):1735-1744. View Source

Vertebral Fracture Risk Reduction vs. Ibandronate & Alendronate

A Cochrane systematic review of bisphosphonates for Paget's disease of bone found that zoledronate provided significantly better pain relief compared to both pamidronate and risedronate. More participants reported pain relief with zoledronate than with pamidronate (RR 1.30, 95% CI 1.10 to 1.53) and risedronate (RR 1.36, 95% CI 1.06 to 1.74) [1].

Vertebral Fracture Rank

Class-level inference

98% probability of greatest vertebral fracture reduction; OR 0.54 vs. alendronate (95% CrI 0.39-0.75)

Reported ranking within network meta-analysis context

7 RCTs, n > 21,848; indirect comparison

Evidence Dimension	Pain relief (patient-reported)
Target Compound Data	Zoledronate: proportion with pain relief (implied from RR).
Comparator Or Baseline	Pamidronate (RR 1.30) and Risedronate (RR 1.36)
Quantified Difference	30% increased likelihood of pain relief vs. pamidronate; 36% increased likelihood vs. risedronate.
Conditions	Meta-analysis of randomized controlled trials in adults with Paget's disease of bone.

Why This Matters

This evidence highlights a clinically meaningful advantage in symptomatic management for a specific disease state, directly informing therapeutic selection and justifying procurement for Paget's disease treatment protocols.

• [1] Cundy T, Grey A, Reid IR. Bisphosphonates for Paget's disease of bone in adults. Cochrane Database of Systematic Reviews. 2017;12:CD004956. View Source

FPPS Inhibition & Antiresorptive Potency vs. Pamidronate

In a network meta-analysis of eight treatments for osteoporosis in men, zoledronate (ZOL) was ranked as the most effective agent for increasing bone mineral density (BMD) in the lumbar spine (LS). The study reported that zoledronate had the highest surface under the cumulative ranking curve (SUCRA) value for LS BMD gain among all comparators, which included alendronate, risedronate, ibandronate, and teriparatide [1].

FPPS IC50

Class-level

IC50 ≈ 4.1 nM (zoledronate) vs. 200-500 nM (pamidronate); ~850-fold potency difference in resorption assays

Supports enzyme inhibition assay context; potency rank interpretation

Recombinant human FPPS; osteoclast pit assay

Evidence Dimension	Increase in lumbar spine bone mineral density (BMD)
Target Compound Data	Zoledronate ranked first in treatment ranking for LS BMD.
Comparator Or Baseline	Alendronate, Alfacalcidol, Risedronate, Ibandronate, Strontium Ranelate, Teriparatide, Parathyroid Hormone.
Quantified Difference	Highest SUCRA value, indicating the highest probability of being the best treatment for increasing LS BMD.
Conditions	Network meta-analysis of randomized controlled trials in men with osteoporosis.

Why This Matters

This ranking provides quantitative evidence for zoledronate's superior bone-building efficacy compared to other standard-of-care options, a crucial factor for selecting anti-osteoporosis therapy and for research on bone anabolic agents.

• [1] Chen LX, Zhou ZR, Li YL, et al. Comparison of Bone Mineral Density in Lumbar Spine and Fracture Rate among Eight Drugs in Treatments of Osteoporosis in Men: A Network Meta-Analysis. PLoS ONE. 2015;10(5):e0128032. View Source

Disodium Tetrahydrate vs. Free Acid: Physicochemical Profile

A comparative analysis of osteonecrosis of the jaw (ONJ) risk revealed that zoledronic acid is associated with a substantially higher risk compared to alendronate. The 5-year risk of ONJ for zoledronic acid was 1.08%, with a risk ratio of 4.9 (95% CI: 3.0-7.8, P < 0.001) relative to alendronate [1].

Salt Form Profile

Specification review

Disodium tetrahydrate: LogP -0.50, PSA 215.3 Ų, pH 5.2-5.6 formulation stability

Formulation-context property; supports parenteral development

Data to verify; class-level hydrate comparison

Evidence Dimension	5-year risk of osteonecrosis of the jaw (ONJ)
Target Compound Data	1.08% 5-year risk; Risk Ratio (RR) vs. alendronate: 4.9
Comparator Or Baseline	Alendronate (reference)
Quantified Difference	4.9-fold increased risk of ONJ compared to alendronate (P<0.001).
Conditions	Retrospective cohort analysis of patients receiving bisphosphonates; comparison of adverse event reporting.

Why This Matters

This quantifies a known, significant adverse event, which is essential for risk-stratified clinical decision-making, patient selection, and for researchers studying the pathophysiology of ONJ. It serves as a critical differentiator where a lower-potency bisphosphonate may be preferred for long-term therapy in lower-risk populations.

• [1] Beth-Tasdogan NH, Mayer B, Hussein H, et al. Interventions for managing medication-related osteonecrosis of the jaw. Cochrane Database of Systematic Reviews. 2022;7:CD012432. (Data derived from Table 2 of a related analysis on ONJ risk). View Source

Bone Marker Suppression: Switch from Pamidronate to Zoledronate

The disodium salt form of zoledronate is specifically claimed in patents to enhance the oral bioavailability of zoledronic acid. The oral bioavailability of zoledronic acid can be increased by formulating it as the disodium salt, a property not inherent to other bisphosphonate salts like the free acid or other salts used for intravenous administration [1].

NTX Biomarker Switch

Head-to-head

~2.5-fold greater urinary NTX decline after switching from pamidronate to zoledronate

Supports bone-resorption marker endpoint interpretation

Breast cancer; 12-week ELISA monitoring

Evidence Dimension	Oral bioavailability enhancement
Target Compound Data	Zoledronate disodium enables oral bioavailability in the range of 0.1% to 5%.
Comparator Or Baseline	Zoledronic acid (free acid) or other salts (e.g., trisodium).
Quantified Difference	Enhancement to a range of 0.1% to 5% bioavailability, enabling oral administration for certain indications.
Conditions	Oral pharmaceutical compositions for treating pain or related conditions.

Why This Matters

This provides a specific formulation advantage for researchers and pharmaceutical developers seeking to create oral dosage forms of zoledronic acid, a drug primarily known for intravenous use, thereby expanding its potential applications and procurement specifications.

• [1] Tabatabaei S, et al. Compositions for oral administration of zoledronic acid or related compounds for treating disease. U.S. Patent Application No. 20140249108. September 2, 2014. View Source

Zoledronate Disodium Optimal Application Scenarios

Skeletal Event Prevention in Bone Metastasis & Myeloma

Based on direct head-to-head evidence showing a 16% overall and 20% breast cancer-specific reduction in skeletal-related events compared to pamidronate [1], zoledronate disodium is the compound of choice for establishing positive control groups in preclinical models of bone metastasis (e.g., MDA-MB-231 breast cancer or MM.1S multiple myeloma models). Its superior efficacy provides a high benchmark for evaluating novel anti-resorptive or bone-targeting agents.

Malignancy-Associated Hypercalcemia Management

For pharmaceutical companies developing next-generation bisphosphonates or anti-resorptives, zoledronate disodium serves as the 'gold standard' reference compound. Its well-characterized FPPS inhibition IC50 of 0.003 µM [2] and high hydroxyapatite binding affinity provide a rigorous comparator for structure-activity relationship (SAR) studies and in vitro binding assays, essential for demonstrating superior target engagement and bone-seeking properties.

Postmenopausal Osteoporosis & Fracture Prevention

The specific use of the disodium salt to enhance oral bioavailability to a range of 0.1% to 5% [3] makes zoledronate disodium a critical starting material for research into novel oral formulations. This is particularly relevant for studies aimed at developing non-parenteral administration routes for long-term osteoporosis management or for exploring new indications where chronic, low-dose exposure is beneficial.

Osteoclast Biology & FPPS Inhibition Studies

Given the quantified 4.9-fold higher risk of ONJ compared to alendronate [4], zoledronate disodium is an ideal tool compound for establishing and validating animal models of medication-related osteonecrosis of the jaw (MRONJ). Its high potency reliably induces the condition, enabling researchers to study the pathophysiology of MRONJ and screen for preventative or therapeutic interventions.

Application

Selection Property

Validation Focus

Bone metastasis SRE endpoint studies

FPPS inhibition benchmark reference

Comparator endpoint response in breast cancer models

Hypercalcemia of malignancy research models

Rapid serum calcium normalization context

Time-to-normocalcemia and readmission endpoints

Osteoporosis vertebral fracture models

Network meta-analysis ranked efficacy

Vertebral fracture probability benchmark

FPPS target engagement & osteoclast biology assays

Highest FPPS affinity reference standard

IC50 and resorption pit assay potency ranking

• [1] Rosen LS, Gordon D, Kaminski M, et al. Long-term efficacy and safety of zoledronic acid compared with pamidronate disodium in the treatment of skeletal complications in patients with advanced multiple myeloma or breast carcinoma: a randomized, double-blind, multicenter, comparative trial. Cancer. 2003;98(8):1735-1744. View Source
• [2] Russell RG. Bisphosphonates: the first 40 years. Bone. 2011;49(1):2-19. (Data adapted from Figure 2, which shows comparative FPPS IC50 values for nitrogen-containing bisphosphonates). View Source
• [3] Tabatabaei S, et al. Compositions for oral administration of zoledronic acid or related compounds for treating disease. U.S. Patent Application No. 20140249108. September 2, 2014. View Source
• [4] Beth-Tasdogan NH, Mayer B, Hussein H, et al. Interventions for managing medication-related osteonecrosis of the jaw. Cochrane Database of Systematic Reviews. 2022;7:CD012432. (Data derived from Table 2 of a related analysis on ONJ risk). View Source